1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-methylpiperazine

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C15H21BrN2O2/c1-11-8-13(9-12(2)15(11)16)20-10-14(19)18-6-4-17(3)5-7-18/h8-9H,4-7,10H2,1-3H3
• InChI Key: MYQMVHKBLFMEGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)N2CCN(CC2)C
• Molecular Formula: C15H21BrN2O2
• Molecular Weight: 341.24 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-methylpiperazine often involves multiple steps including the use of starting materials such as 2,4-dimethylcarbolic acid and ethyl 2-bromoacetate, leading to intermediate compounds that are further modified to achieve the desired molecular structure. Key steps may involve refluxing with hydrazine or reacting with carbon disulfide in the presence of KOH to introduce specific functional groups or molecular backbones (Rasool et al., 2016).

Molecular Structure Analysis

The molecular and crystal structure of compounds similar to 1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-methylpiperazine, such as 1,4-bis(chloroacetyl)-trans-2,5-dimethylpiperazine, have been determined using X-ray diffraction methods. These studies reveal the geometric conformation of the piperazine ring and the spatial arrangement of substituents, which are critical for understanding the compound's interactions and reactivity (Bassi & Scordamaglia, 1977).

Chemical Reactions and Properties

Research into the chemical reactivity of related piperazine compounds includes the synthesis of regioisomeric bromodimethoxy benzyl piperazines and their analytical evaluation using techniques such as GC-MS and FT-IR. These studies highlight the specificity of chemical reactions and the ability to distinguish between similar compounds based on their fragment ions and infrared spectra, which is valuable for identifying and characterizing new derivatives (Abdel-Hay et al., 2014).

Physical Properties Analysis

The physical properties of compounds structurally related to 1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-methylpiperazine, such as solubility, melting point, and crystalline structure, are determined through experimental studies. These properties are essential for understanding the compound's behavior in different environments and for its application in various scientific fields. Unfortunately, specific studies directly addressing the physical properties of 1-[(4-bromo-3,5-dimethylphenoxy)acetyl]-4-methylpiperazine were not identified in the current search.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are fundamental aspects of research on piperazine derivatives. Studies often focus on the synthesis and characterization of new compounds to explore their potential applications and to understand their behavior under various chemical conditions. For instance, the synthesis and analysis of N-Mannich bases from piperazine derivatives reveal insights into their chemical stability and potential for further functionalization (Cebeci, 2023).